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This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals encountering
common errors when interfacing .NET applications with classic OPC (OLE for Process Control)
servers using COM Interop.

Frequently Asked Questions (FAQS)

Q1: What is a COMException and why is it the most common error in classic OPC interop?

A COMEXxception is a generic exception type used in .NET to represent errors that occur during
COM interop. Since classic OPC is built upon Microsoft's Component Object Model (COM) and
Distributed COM (DCOM), most issues, from server connection failures to item access errors,
will manifest as a COMEXxception in your .NET application. The exception's HResult and
ErrorCode properties contain a numeric code that provides a more specific reason for the
failure.[1]

Q2: I'm getting a COMException with HRESULT 0x800401F3 (CO_E_CLASSSTRING). What
does this mean?
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This error, often accompanied by the message "Invalid class string,” typically indicates that the
OPC server you are trying to connect to is not correctly registered on the computer.[1][2] This
can happen for several reasons:

e The OPC server is not installed on the target machine.

e The Program ID (Progld) of the server is misspelled in your .NET client application.

e The server is a 32-bit application, and your .NET client is running as a 64-bit process (or
vice-versa), leading to a registration mismatch.

Q3: My application throws an exception with HRESULT 0x800706BA ("The RPC server is
unavailable™). How can | fix this?

This error signifies a network communication problem, and it's a common issue when
connecting to a remote OPC server.[1][3] It usually means that the client machine was unable
to establish a connection with the server machine. Common causes include:

Firewall Issues: The firewall on the server or client machine is blocking the DCOM traffic.

¢ Incorrect Hostname or IP Address: The server's hostname or IP address is misspelled or
incorrect in the client's connection parameters.[1]

o Network Connectivity Problems: There is a general network issue preventing communication
between the two machines.

o DCOM Configuration: DCOM is not correctly configured on the server or client to allow
remote connections.

Q4: I'm receiving an "Access Denied" error with HRESULT 0x80070005 (E_ACCESSDENIED).
What's causing this?

This is a DCOM security error, indicating that the user account running the .NET client
application does not have the necessary permissions to access the OPC server.[2] DCOM
security is a frequent source of problems in classic OPC. You will need to configure the DCOM
settings on the server machine to grant the client user account appropriate launch and access
permissions.
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Q5: What does the error HRESULT 0xC0040007 (OPC_E_UNKNOWNITEMID) mean?

This error is returned by the OPC server itself and indicates that you are trying to access an
item with an Item ID that does not exist in the server's address space.[1] Double-check that the
Item ID is spelled correctly in your client application.

Q6: My application fails with HRESULT 0x80004005 (E_FAIL). What does this signify?

E_FAIL is a generic failure code.[2][4] It indicates that an unspecified error occurred.[4] While
not very descriptive on its own, it often points to an issue with the OPC server's internal logic or
a problem during the initialization of the COM component.[5] Checking the Windows Event
Viewer on the server machine may provide more detailed error information.

Q7: I'm encountering an InvalidCastException with HRESULT 0x8001010E
(RPC_E_WRONG_THREAD) when disconnecting from the server. Why?

This error indicates that you are trying to call a COM object from a different thread than the one
it was created on.[6] COM objects created in a single-threaded apartment (STA) can only be
accessed from that specific thread.[6] Ensure that all interactions with a specific COM object,
from creation to disconnection, occur on the same thread in your .NET application.

Troubleshooting Guides
Troubleshooting DCOM Security and Permissions

A significant portion of .NET to classic OPC interop issues stem from incorrect DCOM
configuration. This guide provides a general protocol for troubleshooting these problems.

Experimental Protocol:

e Open DCOM Configuration: On the OPC server machine, run dcomcnfg.exe from the "Run"
dialog.

o Navigate to Component Services: Expand "Component Services" -> "Computers" -> "My
Computer".

o Configure Global DCOM Settings:
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o Right-click on "My Computer" and select "Properties".

o Go to the "Default Properties" tab. Ensure "Enable Distributed COM on this computer” is
checked.

o Set the "Default Authentication Level" to "Connect" and the "Default Impersonation Level"
to "ldentify".

o Configure OPC Server Specific Permissions:
o Go to the "DCOM Config" folder.
o Find your OPC server in the list. Right-click on it and select "Properties".
o Go to the "Security" tab.

o Under "Launch and Activation Permissions," select "Customize" and click "Edit". Add the
user account that your .NET client application runs under and grant it "Local Launch,”
"Remote Launch,"” "Local Activation," and "Remote Activation" permissions.

o Under "Access Permissions," select "Customize" and click "Edit". Add the client's user
account and grant it "Local Access" and "Remote Access" permissions.

o Configure OPCENUM Permissions:
o In the "DCOM Config" list, find "OpcEnum".
o Right-click, select "Properties”, and go to the "Security" tab.

o Ensure that the client's user account has "Launch and Activation” and "Access"
permissions, similar to the OPC server itself. This is crucial for browsing remote OPC

Servers.

» Restart the OPC Server: After making these changes, restart the OPC server application or
service for the new settings to take effect.

Common HRESULT Error Codes
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The following table summarizes common HRESULT error codes encountered in .NET to classic
OPC interop, their symbolic names, and their typical meanings.

HRESULT Symbolic Name Description

Invalid class string. The OPC
0x800401F3 CO_E_CLASSSTRING server is likely not registered
correctly.[1][2]

The RPC server is unavailable.
0x800706BA A network or firewall issue is

preventing a connection.[1][3]

Access is denied. ADCOM
0x80070005 E_ACCESSDENIED _ o
security or permission issue.[2]

Unspecified error. A generic
0x80004005 E_FAIL failure that requires further
investigation.[2][4]

The item ID is not in the

0xC0040007 OPC_E_UNKNOWNITEMID
server's address space.[1]
The requested COM interface
0x80004002 E_NOINTERFACE is not supported by the server.

[2]

The application called an
0x8001010E RPC_E WRONG_THREAD interface that was marshalled
for a different thread.[6]

The item's access rights do not

allow the requested operation
0xC0040006 OPC_E_BADRIGHTS _ .

(e.g., trying to write to a read-

only tag).[1]

Exception from HRESULT:

0x80040202. Often related to
0x80040202 DCOM permission issues with

callbacks (e.g., for data

change events).[7][8]
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Visualizations
Troubleshooting Workflow for Connection Errors

The following diagram illustrates a logical workflow for troubleshooting common connection
errors when a .NET client fails to connect to a classic OPC server.
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Caption: Troubleshooting workflow for common OPC connection errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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